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Introduction

Antibody-drug conjugates (ADCs) are a rapidly growing class of biotherapeutics designed for

targeted cancer therapy. These complex molecules consist of a monoclonal antibody (mAb)

linked to a potent cytotoxic payload via a chemical linker. Trastuzumab deruxtecan (T-DXd),

commercially known as Enhertu®, is a prominent example of a next-generation ADC. It

comprises the HER2-targeted antibody trastuzumab, a cleavable tetrapeptide-based linker, and

the topoisomerase I inhibitor payload, deruxtecan (DXd).

The intricate structure and heterogeneity of ADCs necessitate a suite of advanced analytical

techniques for comprehensive characterization to ensure their quality, efficacy, and safety.

Mass spectrometry (MS) has emerged as an indispensable tool, providing detailed insights into

the critical quality attributes of ADCs, including the drug-to-antibody ratio (DAR), conjugation
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sites, and various post-translational modifications (PTMs). This application note details key

mass spectrometry-based methodologies for the in-depth characterization of deruxtecan-

containing ADCs.

Experimental Workflows and Logical Relationships
The comprehensive characterization of an ADC like trastuzumab deruxtecan involves a multi-

level mass spectrometric approach. The following diagram illustrates a general workflow,

starting from the intact ADC down to the peptide level.
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Caption: Overall workflow for the mass spectrometry-based characterization of deruxtecan

ADCs.

Quantitative Data Summary
The following table summarizes key quantitative data for trastuzumab deruxtecan obtained

through various mass spectrometry methods.
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Parameter Method Result Reference

Average Drug-to-

Antibody Ratio (DAR)
Native Intact MS 7.94 [1]

Average Drug-to-

Antibody Ratio (DAR)
Native Intact MS ~8.0 [2][3]

Average Drug-to-

Antibody Ratio (DAR)

Reduced Chains

Analysis
7.77 [1]

Average Drug-to-

Antibody Ratio (DAR)
Subunit Analysis 7.74 [1]

Drug Distribution Native Intact MS

Predominantly 8

payloads per antibody,

with a minor species

containing 6 payloads

(~5%).

[1]

Most Abundant N-

Glycoform
Peptide Mapping A2G0F (77.86%) [1]

Light Chain N30

Deamidation
Peptide Mapping 10.63% [1]

Heavy Chain N55

Deamidation
Peptide Mapping 1.09% [1]

Sequence Coverage

(Heavy Chain)
Peptide Mapping 94.4% [1]

Sequence Coverage

(Light Chain)
Peptide Mapping 95.3% [1]

Experimental Protocols
Native Intact Mass Analysis for DAR Determination
This protocol outlines the determination of the average DAR of trastuzumab deruxtecan at the

intact level using native size-exclusion chromatography-mass spectrometry (SEC-MS). Native

conditions are crucial for cysteine-linked ADCs like T-DXd to maintain the non-covalent
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interactions between the light and heavy chains after the reduction of interchain disulfide bonds

during conjugation.[1]

Materials:

Trastuzumab deruxtecan (T-DXd) sample

Ammonium acetate solution (for mobile phase)

UHPLC system with a size-exclusion column (e.g., NativePac OBE-1 SEC column)[4]

High-resolution mass spectrometer (e.g., Orbitrap Exploris 240)[1][4]

Procedure:

Sample Preparation: Dilute the T-DXd sample to a final concentration of 1 mg/mL in a non-

denaturing buffer, such as 100 mM ammonium acetate.

LC Separation:

Equilibrate the SEC column with the mobile phase (e.g., 100 mM ammonium acetate, pH

7.4) at a low flow rate (e.g., 50-100 µL/min).[4]

Inject an appropriate amount of the sample (e.g., 20 µg) onto the column.[1]

Perform an isocratic elution to separate the ADC based on size.

Mass Spectrometry Analysis:

Couple the SEC eluent to the mass spectrometer equipped with an electrospray ionization

(ESI) source optimized for native conditions (gentle source conditions).

Acquire data in positive ion mode over a mass range appropriate for the intact ADC (e.g.,

m/z 4000-8000).

Data Analysis:
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Deconvolute the raw mass spectrum to obtain the zero-charge mass of the intact ADC

species.

Identify the different glycoforms and drug-loaded species.

Calculate the average DAR by taking the weighted average of the different drug-loaded

species based on their relative intensities.[5]

Peptide Mapping for Conjugation Site Analysis
This protocol provides a bottom-up approach to identify the specific cysteine residues

conjugated with deruxtecan and to characterize other PTMs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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